molecular formula C9H28N4+4 B1233451 3,3,3-Tetraminium(4+)

3,3,3-Tetraminium(4+)

Cat. No. B1233451
M. Wt: 192.35 g/mol
InChI Key: ZAXCZCOUDLENMH-UHFFFAOYSA-R
Attention: For research use only. Not for human or veterinary use.
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Description

3,3,3-tetraminium(4+) is tetracation of 3,3,3-tetramine. It is a conjugate acid of a 3,3,3-tetramine.

Scientific Research Applications

1. Novel Nanostructures and Biological Detection Systems

Tellurium (Te), similar to 3,3,3-Tetraminium(4+), has been recognized for its potential in creating novel nanostructures. These Te-based nanostructures, including quantum dots (QDs), are proposed for applications in biological detection systems such as biosensors. They also show promise in labeling, imaging, and targeted drug delivery systems, tested for antibacterial or antifungal properties. Te nanoparticles exhibit unique lipid-lowering, antioxidant, and free radical scavenging properties (Zare, Nami, & Shahverdi, 2017).

2. Enhancement of Radiation Therapy

Arsenic derivatives, similar in some aspects to 3,3,3-Tetraminium(4+), have been shown to enhance radiation sensitivity in solid tumors. Tetra-arsenic oxide (Tetras), a derivative used in traditional medicine, has demonstrated potential as a radiation therapy enhancement agent, aiding in tumor control and highlighting its potential in cancer therapy (Park et al., 2009).

3. Structural Architecture in Materials Science

The structural architecture of tellurium oxycompounds, related to 3,3,3-Tetraminium(4+), plays a crucial role in materials science. These compounds, due to their unique crystal structures and variability, are important in the development of materials with specific optical and spectroscopic properties. They are vital in designing materials for technological applications, including electronics and photonics (Christy, Mills, & Kampf, 2016).

4. Pharmaceutical Research and Development

In pharmaceutical research, the concept of materials science tetrahedron (MST) encompasses the relationship among structure, properties, performance, and processing of drugs. This concept is essential in the systematic implementation of new drug products, and compounds like 3,3,3-Tetraminium(4+) could be integral in this process (Sun, 2009).

5. (Bio)geochemistry in Surface Environments

The (bio)geochemistry of elements like tellurium, associated with 3,3,3-Tetraminium(4+), is fundamental in understanding their impact on surface environments. This knowledge supports the search for future sources, innovative extraction techniques, and assessing environmental risks due to increased anthropogenic use (Missen et al., 2020).

properties

Molecular Formula

C9H28N4+4

Molecular Weight

192.35 g/mol

IUPAC Name

3-azaniumylpropyl-[3-(3-azaniumylpropylazaniumyl)propyl]azanium

InChI

InChI=1S/C9H24N4/c10-4-1-6-12-8-3-9-13-7-2-5-11/h12-13H,1-11H2/p+4

InChI Key

ZAXCZCOUDLENMH-UHFFFAOYSA-R

SMILES

C(C[NH3+])C[NH2+]CCC[NH2+]CCC[NH3+]

Canonical SMILES

C(C[NH3+])C[NH2+]CCC[NH2+]CCC[NH3+]

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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